Cas no 1909333-78-3 (Ethanediamide, N1-[1,1'-biphenyl]-2-yl-N2-(phenylmethyl)-)

• Product Name: Ethanediamide, N1-[1,1'-biphenyl]-2-yl-N2-(phenylmethyl)-
• CAS No: 1909333-78-3
• MF: C₂₁H₁₈N₂O₂
• MW: 330.3798
• MDL: MFCD32708548
• CID: 4769057
• PubChem ID: 126500380
• Update Time: 2025-08-04

Ethanediamide, N1-[1,1'-biphenyl]-2-yl-N2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-[1,1'-biphenyl]-2-yl-N2-(phenylmethyl)-
• N1-([1,1'-Biphenyl]-2-yl)-N2-benzyloxalamide
• N-benzyl-N'-(2-phenylphenyl)oxamide
• E71380
• 1909333-78-3
• SY333410
• CS-0132853
• Ethanediamide,N1-[1,1'-biphenyl]-2-yl-N2-(phenylmethyl)-
• SCHEMBL18415447
• N1-[1,1?-Biphenyl]-2-yl-N2-(phenylmethyl)ethanediamide
• N1-([1,1''-Biphenyl]-2-yl)-N2-benzyloxalamide
• N1-(2-Biphenylyl)-N2-benzyloxalamide
• WS-00474
• MFCD32708548

• MDL： MFCD32708548
• Inchi： 1S/C21H18N2O2/c24-20(22-15-16-9-3-1-4-10-16)21(25)23-19-14-8-7-13-18(19)17-11-5-2-6-12-17/h1-14H,15H2,(H,22,24)(H,23,25)
• InChI Key： FXVRROIHVMQIEE-UHFFFAOYSA-N
• SMILES： O=C(C(N([H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O)N([H])C1=C([H])C([H])=C([H])C([H])=C1C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 330.136827821g/mol
• Monoisotopic Mass: 330.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 58.2

Additional information on Ethanediamide, N1-[1,1'-biphenyl]-2-yl-N2-(phenylmethyl)-

Introduction to Ethanediamide, N1-[1,1'-biphenyl]-2-yl-N2-(phenylmethyl)- (CAS No. 1909333-78-3)

Ethanediamide, N1-[1,1'-biphenyl]-2-yl-N2-(phenylmethyl)- (CAS No. 1909333-78-3) is a complex organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its biphenyl and phenylmethyl moieties, which contribute to its stability and reactivity.

The molecular structure of Ethanediamide, N1-[1,1'-biphenyl]-2-yl-N2-(phenylmethyl)- consists of a central ethanediamide core with two distinct substituents: a biphenyl group at the N1 position and a phenylmethyl group at the N2 position. The biphenyl moiety, composed of two benzene rings connected by a single bond, imparts rigidity and aromaticity to the molecule. The phenylmethyl group, also known as benzyl, adds further complexity and reactivity to the compound.

Recent studies have highlighted the potential of Ethanediamide, N1-[1,1'-biphenyl]-2-yl-N2-(phenylmethyl)- in the development of new pharmaceuticals. Its unique structure makes it an attractive candidate for drug design due to its ability to interact with specific biological targets. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar biphenyl and phenylmethyl functionalities exhibit potent anti-inflammatory and anti-cancer activities.

In addition to its medicinal applications, Ethanediamide, N1-[1,1'-biphenyl]-2-yl-N2-(phenylmethyl)- has been explored for its potential in materials science. The rigid biphenyl core and the flexible phenylmethyl group make it suitable for use in the synthesis of advanced polymers and supramolecular assemblies. These materials can be tailored for various applications, including drug delivery systems, sensors, and electronic devices.

The synthesis of Ethanediamide, N1-[1,1'-biphenyl]-2-yl-N2-(phenylmethyl)- typically involves multi-step reactions that require precise control over reaction conditions. Common synthetic routes include the coupling of appropriate amine derivatives followed by amide formation. Recent advancements in catalytic methods have significantly improved the efficiency and yield of these reactions, making large-scale production more feasible.

The physical properties of Ethanediamide, N1-[1,1'-biphenyl]-2-yl-N2-(phenylmethyl)- are also noteworthy. It is generally a white crystalline solid with a high melting point due to the presence of strong intermolecular interactions such as hydrogen bonding and π-π stacking. These properties make it stable under a wide range of conditions and suitable for long-term storage.

In terms of safety and handling, while Ethanediamide, N1-[1,1'-biphenyl]-2-yl-N2-(phenylmethyl)- is not classified as a hazardous material under current regulations, standard laboratory practices should be followed to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles when handling the compound.

The future prospects for Ethanediamide, N1-[1,1'-biphenyl]-2-yl-N2-(phenylmethyl)- are promising. Ongoing research is focused on optimizing its synthesis methods to improve yield and purity while exploring new applications in both medicinal chemistry and materials science. As our understanding of this compound continues to grow, it is likely that new opportunities will emerge for its use in innovative technologies and therapeutic agents.